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Compound of Interest

Compound Name: N-Propyl Isocyanide

CAS No.: 627-36-1

Cat. No.: B1215125

Get Quote

An In-depth Technical Guide to N-Propyl
Isocyanide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Propyl Isocyanide, a versatile

reagent in organic synthesis. The document details its molecular formula, structure,

physicochemical properties, and key experimental protocols for its preparation.

Molecular Formula and Structure
N-Propyl Isocyanide is an organic compound with the chemical formula C₄H₇N.[1][2] Its

structure features a propyl group attached to the nitrogen atom of an isocyanide functional

group (-N≡C). The isocyanide group is characterized by a triple bond between the nitrogen and

carbon atoms, with a formal positive charge on the nitrogen and a formal negative charge on

the carbon. This electronic distribution imparts unique reactivity to the molecule.
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The IUPAC name for this compound is 1-isocyanopropane.[2] Other synonyms include propyl

isocyanide and propylisonitrile.[2][3] The linear geometry of the C-N≡C bond is a defining

structural feature.

Physicochemical Properties
N-Propyl Isocyanide is a colorless liquid known for its characteristic and often unpleasant

odor.[1] A summary of its key quantitative data is presented in the table below.

Property Value

Molecular Formula C₄H₇N

Molecular Weight 69.11 g/mol [1][2]

CAS Number 627-36-1[1][2]

Boiling Point 101-102 °C[1]

SMILES CCC[N+]#[C-][2]

InChI Key FFDKYFGBIQQMSR-UHFFFAOYSA-N[1][2]

Experimental Protocols for Synthesis
The synthesis of N-Propyl Isocyanide can be achieved through several established methods

in organic chemistry. The two primary routes are the dehydration of N-propylformamide and the

Hofmann Isocyanide Synthesis (also known as the carbylamine reaction).

3.1. Dehydration of N-Propylformamide

This is a common method for preparing isocyanides.[4] It involves the elimination of a water

molecule from N-propylformamide using a dehydrating agent in the presence of a base.

Reactants: N-propylformamide, a dehydrating agent (e.g., toluenesulfonyl chloride,

phosphorus oxychloride, phosgene, or diphosgene), and a base (e.g., pyridine or

triethylamine).[4]

General Procedure:
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N-propylformamide is dissolved in an appropriate anhydrous solvent, such as

dichloromethane or tetrahydrofuran, along with the base.[1]

The solution is cooled in an ice bath.

The dehydrating agent is added dropwise to the stirred solution, maintaining the low

temperature.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred until the reaction is complete (monitored by techniques like TLC or

GC).

The mixture is then quenched with water or an aqueous solution.

The organic layer is separated, washed, dried over an anhydrous salt (e.g., MgSO₄), and

the solvent is removed under reduced pressure.

The crude N-Propyl Isocyanide is purified by distillation.

3.2. Hofmann Isocyanide Synthesis (Carbylamine Reaction)

This reaction is a classic method for the synthesis of isocyanides from primary amines.[1][4] It

involves the reaction of propylamine with chloroform in the presence of a strong base.[1]

Reactants: Propylamine, chloroform (CHCl₃), and a strong base (e.g., sodium hydroxide). A

phase-transfer catalyst, such as benzyltriethylammonium chloride, is often used to facilitate

the reaction between the aqueous and organic phases.

General Procedure:

A concentrated aqueous solution of the strong base is prepared.

Propylamine, chloroform, and the phase-transfer catalyst are dissolved in an organic

solvent like dichloromethane.

The organic solution is added dropwise to the vigorously stirred basic solution. The

reaction is exothermic and may require cooling to control the temperature.
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The reaction mixture is stirred for several hours at room temperature or with gentle

heating.

After completion, the mixture is diluted with water, and the organic layer is separated.

The aqueous layer is extracted with the organic solvent.

The combined organic layers are washed, dried, and the solvent is evaporated.

The resulting N-Propyl Isocyanide is purified by distillation.

Molecular Structure and Synthesis Workflow
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Caption: Molecular structure of N-Propyl Isocyanide.
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Caption: Workflow for the Hofmann Isocyanide Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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